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Compound of Interest

Compound Name: Cidine

Cat. No.: B1232874 Get Quote

For Immediate Release

This document provides essential safety and logistical information for the proper disposal of

Cidine, also known as Cinitapride hydrogen tartrate (CAS No. 67135-13-1). The following

procedures are designed for researchers, scientists, and drug development professionals to

ensure the safe handling and disposal of this non-controlled pharmaceutical compound,

minimizing environmental impact and maintaining laboratory safety. Adherence to these

guidelines is critical for regulatory compliance and responsible chemical management.

Immediate Safety and Handling Precautions
Before beginning any disposal process, it is imperative to consult the substance's Safety Data

Sheet (SDS). Personnel handling Cidine should always wear appropriate Personal Protective

Equipment (PPE).

Required Personal Protective Equipment (PPE):

Gloves: Chemical-resistant gloves (e.g., nitrile).

Eye Protection: Safety goggles or glasses.

Lab Coat: To protect from skin contact.

In case of accidental release, avoid dust formation and prevent the chemical from entering

drains or waterways.[1][2] Spills should be collected using spark-proof tools and placed in a
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suitable, closed container for disposal.[1][2]

Chemical and Physical Properties Summary
Understanding the properties of Cidine is the first step in determining the appropriate disposal

route. While detailed ecological impact data is limited, the compound's known characteristics

necessitate careful handling.

Property Data Reference / Note

Chemical Name Cinitapride hydrogen tartrate
CAS Registry Number: 67135-

13-1

Appearance Solid (powder)
Assumed based on typical

pharmaceutical compounds.

Primary Use Gastroprokinetic agent
Serotonin agonist and

antagonist.[3][4]

Ecological Toxicity

No specific data available for

fish, daphnia, or algae toxicity.

[1]

Discharge into the

environment must be avoided.

[1][2]

Transport Hazard
Not classified as a hazardous

material for transport.[1]

ADR/RID, IMDG, IATA: No

data available, but

environmental hazard is

marked as "No".[1]

Known Incompatibilities Strong oxidizing agents.

General chemical

incompatibility, specific data for

Cinitapride is limited.[5]

Step-by-Step Disposal Protocol
The primary principle for disposing of non-hazardous pharmaceutical waste like Cidine is to

prevent its release into the environment.[6] Landfilling and drain disposal should be avoided.[6]

The recommended best practice is incineration through a licensed chemical waste

management service.[6][7]
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Experimental Protocol: Segregation and Collection of Cidine Waste

Objective: To safely collect and store Cidine waste for final disposal.

Materials:

Designated, sealable, and clearly labeled waste container.

"Non-Hazardous Pharmaceutical Waste" label.

Logbook for waste tracking.

Personal Protective Equipment (PPE).

Methodology:

1. Designate a specific waste container for Cidine and other non-hazardous pharmaceutical

solid waste. Do not mix with hazardous chemical waste (e.g., solvents, heavy metals) or

biological waste.[7]

2. Ensure the container is made of a material compatible with Cidine and is in good

condition.

3. Affix a "Non-Hazardous Pharmaceutical Waste" label to the container. The label must

include the chemical name ("Cinitapride"), concentration (if in solution), and the date

accumulation started.[8]

4. Place all solid Cidine waste, including expired product, unused reagents, and

contaminated materials (e.g., weigh boats, contaminated gloves), into this container.

5. For "RCRA Empty" containers that once held Cidine, remove or deface the original label

and dispose of them in the regular trash, unless they held an acutely hazardous substance

(P-listed), which Cidine is not.[8]

6. Keep the waste container sealed when not in use and store it in a secure, designated area

away from incompatible materials.
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7. Maintain a log of all waste added to the container, noting the substance, quantity, and

date.

8. Once the container is full, arrange for pickup and disposal via your institution's

Environmental Health & Safety (EHS) office or a contracted chemical waste disposal

service.

Disposal Options Summary
The following table summarizes the recommended and non-recommended disposal methods

for Cidine in a laboratory context.
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Disposal Method Recommendation Rationale

Licensed Waste Contractor Highly Recommended

Ensures compliant disposal,

typically via incineration, which

is the safest method for non-

hazardous pharmaceuticals to

prevent environmental

contamination.[6][7]

Disposal in Regular Trash Not Recommended

Even non-hazardous waste

can pose health and

environmental risks if not

properly managed.[8] This

method risks environmental

leaching from landfills.[6]

Sewer/Drain Disposal Prohibited

The SDS explicitly states to

prevent the chemical from

entering drains. This avoids

polluting waterways as

wastewater treatment plants

may not remove the

compound.[1][6]

Recycling/Reuse Not Applicable

This applies to unused,

factory-sealed containers

which may be returned, not for

laboratory waste.

Cidine Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of Cidine
waste in a laboratory.
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Start: Cidine Waste Generated

Is the waste contaminated material
(e.g., gloves, weigh boats)

or pure/expired Cidine?

Is the original container
'RCRA Empty'?

Original Container

Place in designated
'Non-Hazardous Pharmaceutical

Solid Waste' container.

Yes

Label container with:
- Chemical Name (Cinitapride)

- Accumulation Start Date
- 'Non-Hazardous Waste'

No (Residual Product)

Deface label and dispose
of empty container in

regular laboratory trash.

Yes

End: Compliant Disposal

Store sealed container
in a secure, designated

waste accumulation area.

Contact institutional EHS for
pickup by licensed waste
contractor for incineration.

Click to download full resolution via product page

Caption: Decision workflow for the compliant disposal of Cidine waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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